Cas no 70967-91-8 (meosuc-aapm-pna)

• Product Name: meosuc-aapm-pna
• CAS No: 70967-91-8
• MF: C₂₇H₃₈N₆O₉S
• MW: 622.690425395966
• CID: 975897
• PubChem ID: 4549509
• Update Time: 2025-07-21

meosuc-aapm-pna Chemical and Physical Properties

Names and Identifiers

• meosuc-aapm-pna
• N-METHOXYSUCCINYL-ALA-ALA-PRO-MET P-NITROANILIDE
• DTXSID20404147
• methyl 4-[[1-[[1-[2-[[4-methylsulfanyl-1-(4-nitroanilino)-1-oxobutan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoate
• 70967-91-8
• N-Methoxysuccinyl-Ala-Ala-Pro-Met p-nitroanilide, >95% (HPLC)
• G77868

• Inchi： 1S/C27H38N6O9S/c1-16(28-22(34)11-12-23(35)42-3)24(36)29-17(2)27(39)32-14-5-6-21(32)26(38)31-20(13-15-43-4)25(37)30-18-7-9-19(10-8-18)33(40)41/h7-10,16-17,20-21H,5-6,11-15H2,1-4H3,(H,28,34)(H,29,36)(H,30,37)(H,31,38)
• InChI Key： LUUQUDLEABXXQL-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)NC(C1CCCN1C(C(C)NC(C(C)NC(CCC(=O)OC)=O)=O)=O)=O

Computed Properties

• Exact Mass: 622.24209798g/mol
• Monoisotopic Mass: 622.24209798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 15
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: 0.6
• Topological Polar Surface Area: 234Ų

Experimental Properties

• Color/Form: White powder
• Solubility: Not determined

meosuc-aapm-pna Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on meosuc-aapm-pna

Introduction to Compound with CAS No 70967-91-8 and Product Name Meosuc-AAPM-PNA

The compound with the CAS number 70967-91-8 and the product name Meosuc-AAPM-PNA represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular structure of Meosuc-AAPM-PNA incorporates novel functionalities that make it a promising candidate for further investigation, particularly in the context of drug design and development.

Recent studies have highlighted the importance of peptidomimetics in medicinal chemistry, and Meosuc-AAPM-PNA stands out as a notable example of this class of compounds. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as susceptibility to enzymatic degradation. The synthesis and characterization of Meosuc-AAPM-PNA have been achieved through meticulous chemical methodologies, ensuring high purity and stability, which are crucial for subsequent biological evaluations.

The structural design of Meosuc-AAPM-PNA leverages advanced computational techniques to optimize its interactions with biological targets. By incorporating specific amino acid analogs, this compound exhibits enhanced binding affinity and selectivity, making it an attractive candidate for targeted therapies. The use of computational modeling has been instrumental in predicting the binding modes of Meosuc-AAPM-PNA with its intended targets, thereby facilitating rational drug design.

In the realm of biomedical research, Meosuc-AAPM-PNA has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate specific biological pathways has been demonstrated through in vitro assays, where it exhibited favorable pharmacokinetic profiles. These findings suggest that Meosuc-AAPM-PNA could be a valuable tool for treating a variety of diseases, including those involving inflammation and immune responses.

The synthesis of Meosuc-AAPM-PNA involves cutting-edge synthetic strategies that ensure high yield and minimal byproduct formation. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to construct the complex structure of this compound efficiently. The purity of the final product is critical for its biological activity, and rigorous analytical methods, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been utilized to confirm its identity and purity.

One of the key advantages of Meosuc-AAPM-PNA is its stability under various conditions, which enhances its suitability for practical applications. This stability is attributed to the robust chemical linkage between its constituent units, making it less prone to degradation. Such stability is essential for ensuring consistent biological activity throughout storage and transportation.

Current research is focused on expanding the therapeutic applications of Meosuc-AAPM-PNA by exploring its interactions with different biological targets. Preliminary data indicate that this compound may have potential in treating neurological disorders, where its ability to cross the blood-brain barrier could be particularly beneficial. Additionally, studies are underway to evaluate its efficacy in combating antibiotic-resistant bacteria, leveraging its unique chemical properties.

The development of Meosuc-AAPM-PNA exemplifies the growing trend towards personalized medicine, where compounds are tailored to interact specifically with individual patient profiles. This approach holds great promise for improving treatment outcomes and reducing side effects associated with conventional therapies. The versatility of Meosuc-AAPM-PNA makes it a valuable asset in the pharmacopeia of modern medicine.

In conclusion, the compound with CAS number 70967-91-8 and product name Meosuc-AAPM-PNA represents a significant breakthrough in chemical and biomedical research. Its unique structural features, synthetic methodologies, and potential therapeutic applications make it a compelling subject for further investigation. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in advancing medical treatments and improving patient care.